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Compound of Interest

Compound Name: Bis(trichloromethyl)sulfone

Cat. No.: B130862 Get Quote

Essential Safety and Handling Guide for
Bis(trichloromethyl)sulfone
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bis(trichloromethyl)sulfone.

Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Identifier:

Property Value

Chemical Name Bis(trichloromethyl)sulfone

CAS Number 3064-70-8

Molecular Formula C2Cl6O2S

Molecular Weight 300.80 g/mol

Appearance Off-white solid with a pungent odor[1]

Melting Point 36 °C (96.8°F)[2]

Hazard Summary:
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Bis(trichloromethyl)sulfone is a hazardous substance that poses significant health risks upon

exposure.

Hazard Statement Description

H330 Fatal if inhaled.[3]

H314 Causes severe skin burns and eye damage.[3]

Additional Hazards

Lachrymator (causes tearing).[3] May

decompose upon heating to produce corrosive

and/or toxic fumes.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Bis(trichloromethyl)sulfone is crucial for safety. The

following workflow outlines the required steps from preparation to post-handling.
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Workflow for Handling Bis(trichloromethyl)sulfone

Preparation

Handling

Cleanup & Decontamination

1. Don Appropriate PPE

2. Prepare Chemical Fume Hood

3. Assemble Materials

4. Weigh and Dispense

5. Perform Reaction

6. Decontaminate Equipment

7. Doff PPE Correctly

8. Personal Hygiene

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Bis(trichloromethyl)sulfone.
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1. Don Appropriate Personal Protective Equipment (PPE): Before entering the designated

handling area, all personnel must wear the following PPE:

PPE Category Specification Rationale

Respiratory Protection

A full-face respirator with a P3

filter is recommended. For

exposures where dust may be

generated, a self-contained

breathing apparatus may be

necessary.[3]

Protects against fatal

inhalation of dust or vapors.[3]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Prevents severe eye damage

and skin burns from splashes

or dust.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Protects against severe skin

burns upon contact.[3]

Body Protection

A chemical-resistant lab coat

or coveralls. Ensure complete

body coverage.[5]

Prevents contact of the

chemical with skin.[3]

2. Prepare Chemical Fume Hood: All work with Bis(trichloromethyl)sulfone must be

conducted within a certified chemical fume hood to ensure adequate ventilation.[3]

3. Assemble Materials: Gather all necessary equipment and reagents before introducing

Bis(trichloromethyl)sulfone to the fume hood. This minimizes movement and potential for

exposure.

4. Weigh and Dispense: Handle the solid carefully to avoid generating dust.[3] Use a dedicated,

clean set of tools for weighing and dispensing.

5. Perform Reaction: Keep the container of Bis(trichloromethyl)sulfone tightly closed when

not in use.[3] Be aware that it is sensitive to moisture and heat.[3]

6. Decontaminate Equipment: All equipment that has come into contact with

Bis(trichloromethyl)sulfone must be decontaminated. Rinse equipment with a suitable
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solvent within the fume hood before washing with soap and water.

7. Doff PPE Correctly: Remove PPE in the correct order to avoid cross-contamination.

Contaminated disposable items such as gloves should be treated as hazardous waste.

8. Personal Hygiene: Immediately wash hands and face after working with the substance.[3]

Contaminated clothing should be removed and washed before reuse.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air immediately. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

Seek immediate medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing and seek immediate

medical attention from an ophthalmologist.[3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. The victim should drink water (two

glasses at most). Seek immediate medical

attention.[3]

Spill Response:

Evacuate: Immediately evacuate the danger area.[3]
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Ventilate: Ensure the area is well-ventilated, but avoid actions that could generate dust.

Contain: Cover drains to prevent the substance from entering them.[3]

Clean-up: Carefully take up the spilled material without creating dust.[3] Place it in a suitable,

labeled container for disposal.

Decontaminate: Clean the affected area thoroughly.

Disposal Plan
Proper disposal of Bis(trichloromethyl)sulfone and associated waste is mandatory to prevent

environmental contamination and ensure safety.
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Disposal Workflow for Bis(trichloromethyl)sulfone Waste

Waste Generation

Segregation & Storage

Final Disposal

1. Unused Chemical

3. Place in Labeled, Closed Containers

2. Contaminated Materials
(Gloves, bench covers, etc.)

4. Do Not Mix with Other Waste

5. Store in Designated Hazardous Waste Area

6. Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: A workflow for the proper disposal of Bis(trichloromethyl)sulfone waste.

1. Waste Identification: All materials contaminated with Bis(trichloromethyl)sulfone, including

unused product, contaminated PPE, and spill cleanup materials, are considered hazardous

waste.

2. Containerization:
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Leave chemicals in their original containers where possible.[3]

Place all hazardous waste in containers that are clearly labeled with the chemical name and

associated hazards.

Ensure containers are tightly closed.[3]

3. Segregation:

Do not mix Bis(trichloromethyl)sulfone waste with other waste streams.[3]

4. Storage:

Store waste containers in a designated, secure, and well-ventilated hazardous waste

accumulation area.

5. Disposal:

All waste must be disposed of in accordance with national and local regulations.[3]

Arrange for collection and disposal by a licensed hazardous waste disposal company.[3]

Handle uncleaned containers as you would the product itself.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. EPI Phytosanitaire - choisissez le bon équipement de protection [medicom-eu.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Bis(trichloromethyl)sulfone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130862#personal-protective-equipment-for-handling-
bis-trichloromethyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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